Cas no 2172202-15-0 (2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid)

• Product Name: 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid
• CAS No: 2172202-15-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5808270
• PubChem ID: 165803840
• Update Time: 2025-06-26

2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid
• 2172202-15-0
• 2-({2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-methylpropanamido}oxy)acetic acid
• EN300-1539633

• Inchi： 1S/C27H26N2O6/c1-27(2,25(32)29-35-16-24(30)31)17-11-13-18(14-12-17)28-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23H,15-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： JALVVXNBATYMMG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C(NOCC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid

Research Briefing on 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid (CAS: 2172202-15-0)

In recent years, the compound 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid (CAS: 2172202-15-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and prodrugs. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the carboxylic acid functionality makes it a versatile intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification protocols for 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid to enhance its yield and purity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for downstream applications. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use in vivo.

One of the key findings from recent research is the compound's role in facilitating the delivery of therapeutic peptides. By serving as a linker or spacer, 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid can improve the pharmacokinetic properties of peptide drugs, such as their solubility and bioavailability. This has been particularly relevant in the development of targeted therapies for cancer and inflammatory diseases, where precise delivery and controlled release of active agents are essential.

Furthermore, the compound's compatibility with Fmoc-based SPPS has been demonstrated in several studies, highlighting its utility in the automated synthesis of complex peptides. This has opened new avenues for the rapid and efficient production of peptide libraries, which are invaluable in drug discovery and high-throughput screening campaigns. The ability to incorporate 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid into peptide sequences without significant side reactions has been a notable advancement in the field.

In conclusion, 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-2-methylpropanamido}oxy)acetic acid (CAS: 2172202-15-0) represents a promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and bioconjugation underscore its potential to contribute to the development of next-generation therapeutics. Ongoing research aims to further elucidate its mechanisms of action and explore its utility in novel therapeutic modalities.